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For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspinonene is a fungal secondary metabolite produced by the fungus Aspergillus ochraceus.
As a member of the diverse polyketide family, it represents a molecule of interest for further
investigation into its potential biological activities. This technical guide provides a detailed
overview of the current knowledge on Aspinonene, including its physicochemical properties,
biosynthetic pathway, and experimental protocols for its production. Due to the limited
availability of direct biological data on Aspinonene, this document also explores the known
biological activities of structurally related polyketides from Aspergillus species to infer potential
therapeutic applications.

Physicochemical Properties

Aspinonene is a polyketide characterized by a complex stereochemistry.[1] A summary of its
key quantitative data is presented in the table below.
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Property Value Source
CAS Number 157676-96-5 [2]
Molecular Formula CoH1604 [1]
Molecular Weight 188.22 g/mol [1]

(2R,5S,E)-2-((2R,3S)-3-

IUPAC Name Methyloxiran-2-yl)hex-3-ene- [2]
1,2,5-triol

Appearance oil [2]

Solubility Soluble in DMSO or methanol [2]

Biosynthesis of Aspinonene

The biosynthesis of Aspinonene in Aspergillus ochraceus has been elucidated through feeding
experiments with 13C-labeled acetates.[1] These studies have revealed that Aspinonene is a
pentaketide, originating from one acetyl-CoA starter unit and four malonyl-CoA extender units.
[1] A notable step in its formation is a proposed rearrangement of the polyketide chain.

The biosynthetic pathway of Aspinonene is intimately linked to that of another metabolite,
aspyrone. It is hypothesized that a common bisepoxide intermediate can be either oxidized to
form aspyrone or reduced to yield Aspinonene.[1] The metabolic branching towards either
Aspinonene or aspyrone can be influenced by the concentration of dissolved oxygen during
the fermentation process.[1]
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Proposed Biosynthetic Pathway of Aspinonene
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Proposed biosynthetic pathway of Aspinonene.

Experimental Protocols
Laboratory-Scale Production of Aspinonene

This protocol outlines the steps for the laboratory-scale production of Aspinonene from

Aspergillus ochraceus.

1. Inoculum Preparation: a. Cultivate Aspergillus ochraceus on a potato dextrose agar (PDA)
plate at 25°C for 7-10 days. b. Under aseptic conditions, transfer a small section of the mycelial
mat into a 250 mL flask that contains 50 mL of seed culture medium (e.g., potato dextrose
broth). c. Incubate the flask at 25°C with shaking at 150 rpm for 3-4 days.

2. Fermentation: a. Inoculate a 1 L flask containing 400 mL of production medium with 40 mL of
the seed culture. b. Incubate at 25°C with shaking at 200 rpm for a period of 7-14 days.

3. Extraction: a. Separate the mycelia from the culture broth via filtration. b. Extract the filtered
broth three times with an equal volume of ethyl acetate. c. Combine the organic extracts and
evaporate the solvent under reduced pressure to yield the crude extract.

4. Analysis: a. Dissolve the crude extract in a suitable solvent, such as methanol. b. Analyze
the extract for the presence of Aspinonene using High-Performance Liquid Chromatography
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(HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Potential Biological Activities and Signaling
Pathways

While extensive biological activity data for Aspinonene is not currently available, the broader
class of polyketides from Aspergillus species exhibits a wide range of pharmacological
properties.[2] These compounds are a significant source of molecules with therapeutic
potential, including antibiotics, immunosuppressants, and antitumor agents.[2]

Secondary metabolites from Aspergillus ochraceus, the source of Aspinonene, have been
reported to possess antimicrobial, antiviral, anti-insect, antitumor, antioxidant, and anti-
inflammatory activities. This diverse bioactivity profile suggests that Aspinonene, as a
metabolite from this fungus, may also hold potential in these areas. For instance, various
polyketides isolated from different Aspergillus species have demonstrated cytotoxic effects
against human cancer cell lines and anti-inflammatory properties.

Given the structural relationship between Aspinonene and other fungal polyketides, it is
plausible that its mechanism of action could involve pathways commonly modulated by this
class of compounds. However, without direct experimental evidence, any proposed signaling
pathway for Aspinonene remains speculative. Further research is required to elucidate the
specific biological targets and mechanisms of action of Aspinonene.
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Experimental Workflow for Aspinonene Production and Analysis
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Workflow for Aspinonene production and analysis.

Conclusion

Aspinonene is a structurally defined polyketide with a known biosynthetic pathway. While its
own biological activities are yet to be thoroughly investigated, its origin from Aspergillus
ochraceus and its classification as a polyketide suggest potential for further research in drug
discovery and development. The provided experimental protocols offer a foundation for
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producing Aspinonene for such studies. Future investigations should focus on screening
Aspinonene against various biological targets to uncover its therapeutic potential and
delineate its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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